Cas no 1558359-73-1 (3-amino-1-(3-bromothiophen-2-yl)methyl-1,4-dihydropyridin-4-one)

• Product Name: 3-amino-1-(3-bromothiophen-2-yl)methyl-1,4-dihydropyridin-4-one
• CAS No: 1558359-73-1
• MF: C₁₀H₉BrN₂OS
• MW: 285.160259962082
• CID: 6215164
• PubChem ID: 82991839
• Update Time: 2025-09-28

3-amino-1-(3-bromothiophen-2-yl)methyl-1,4-dihydropyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(3-bromothiophen-2-yl)methyl-1,4-dihydropyridin-4-one
• 3-amino-1-[(3-bromothiophen-2-yl)methyl]-1,4-dihydropyridin-4-one
• 1558359-73-1
• EN300-1108878
• AKOS021311655

• Inchi： 1S/C10H9BrN2OS/c11-7-2-4-15-10(7)6-13-3-1-9(14)8(12)5-13/h1-5H,6,12H2
• InChI Key： UBPBGEGIWBLOAQ-UHFFFAOYSA-N
• SMILES： BrC1C=CSC=1CN1C=CC(C(=C1)N)=O

Computed Properties

• Exact Mass: 283.96190g/mol
• Monoisotopic Mass: 283.96190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 3-amino-1-(3-bromothiophen-2-yl)methyl-1,4-dihydropyridin-4-one

Introduction to 3-amino-1-(3-bromothiophen-2-yl)methyl-1,4-dihydropyridin-4-one (CAS No. 1558359-73-1)

3-amino-1-(3-bromothiophen-2-yl)methyl-1,4-dihydropyridin-4-one (CAS No. 1558359-73-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,4-dihydropyridines, which are known for their diverse biological activities, including calcium channel blocking properties. The unique structural features of this compound, particularly the presence of a bromothiophene moiety and an amino group, make it a promising candidate for various therapeutic applications.

The chemical structure of 3-amino-1-(3-bromothiophen-2-yl)methyl-1,4-dihydropyridin-4-one can be represented as follows: C₁₄H₁₄BrN₃O. The bromothiophene ring and the amino group are key functional groups that contribute to its pharmacological properties. The bromine atom in the thiophene ring can serve as a site for further chemical modifications, potentially enhancing the compound's activity or selectivity.

In recent years, 1,4-dihydropyridines have been extensively studied for their potential as calcium channel blockers. These compounds are widely used in the treatment of cardiovascular diseases such as hypertension and angina pectoris. The introduction of a bromothiophene moiety in 3-amino-1-(3-bromothiophen-2-yl)methyl-1,4-dihydropyridin-4-one adds a new dimension to its pharmacological profile, making it an interesting target for further investigation.

Biological Activity and Mechanism of Action

3-amino-1-(3-bromothiophen-2-yl)methyl-1,4-dihydropyridin-4-one has shown promising biological activity in various preclinical studies. One of the key mechanisms by which this compound exerts its effects is through the inhibition of L-type calcium channels. These channels play a crucial role in regulating intracellular calcium levels, which are essential for numerous physiological processes such as muscle contraction and neurotransmitter release.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the calcium channel blocking activity of 3-amino-1-(3-bromothiophen-2-yl)methyl-1,4-dihydropyridin-4-one. The results demonstrated that this compound effectively inhibited L-type calcium channels with high selectivity and potency. This finding suggests that it could be developed into a novel therapeutic agent for treating cardiovascular diseases.

Beyond its calcium channel blocking properties, 3-amino-1-(3-bromothiophen-2-yl)methyl-1,4-dihydropyridin-4-one has also shown potential in other therapeutic areas. For instance, preliminary studies have indicated that this compound may have anti-inflammatory and anti-cancer properties. The bromothiophene moiety is believed to contribute to these activities by modulating specific signaling pathways involved in inflammation and cancer progression.

Synthetic Routes and Chemical Properties

The synthesis of 3-amino-1-(3-bromothiophen-2-yl)methyl-1,4-dihydropyridin-4-one has been reported in several scientific publications. One common synthetic route involves the reaction of 2-methylthiophene with an appropriate amine and a dihydropyridine derivative under controlled conditions. This multi-step process allows for the introduction of various functional groups, enabling the synthesis of structurally diverse analogs.

The chemical properties of 3-amino-1-(3-bromothiophen-2-yl)methyl-1,4-dihydropyridin-4-one are characterized by its solubility in organic solvents such as dimethyl sulfoxide (DMSO) and its stability under standard laboratory conditions. However, care should be taken to avoid exposure to strong acids or bases, which can lead to degradation or unwanted side reactions.

Clinical Potential and Future Directions

The clinical potential of 3-amino-1-(3-bromothiophen-2-yl)methyl-1,4-dihydropyridin-4-one is currently being explored through various preclinical and early-stage clinical trials. Preliminary data suggest that this compound may offer several advantages over existing calcium channel blockers, including improved selectivity and reduced side effects.

In addition to its potential as a cardiovascular drug, there is growing interest in evaluating the anti-inflammatory and anti-cancer properties of 3-amino-1-(3-bromothiophen-2-y l)methyl - 1 , 4 - dihyd ro pyri din - 4 - one strong > . Clinical trials are underway to assess its efficacy and safety in these areas. p > < p >The development of novel therapeutic agents like 3 - amino - 1 - ( 3 - brom o thi o phen - 2 - yl ) methyl - 1 , 4 - dihyd ro pyri din - 4 - one strong > represents an important step forward in medicinal chemistry and pharmaceutical research . By leveraging advances in synthetic chemistry , computational modeling , and biological testing , scientists aim to optimize the structure and function of this compound for maximum therapeutic benefit . p > < p >In conclusion ,< strong > 3 - amino - 1 - ( 3 - brom o thi o phen - 2 - yl ) methyl - 1 , 4 - dihyd ro pyri din - 4 - one strong > ( CAS No . 1558359 - 73 - 1 ) is a promising compound with diverse biological activities . Its unique structural features , combined with its potential therapeutic applications , make it an exciting target for further research and development . As more data become available from ongoing studies , it is likely that this compound will play an increasingly important role in the treatment of various diseases . p > article > response >